4,4-Dimethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• SMILES: CC1(CCC(CC1)(CC#C)C=O)C
• InChI: InChI=1S/C12H18O/c1-4-5-12(10-13)8-6-11(2,3)7-9-12/h1,10H,5-9H2,2-3H3
• InChIKey: HVLFZNJKMACVRQ-UHFFFAOYSA-N

4,4-Dimethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde – Chemical Identity & Procurement Baseline

4,4-Dimethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (MF: C12H18O, MW: 178.27 g/mol) is a bifunctional cyclohexane building block containing a terminal alkyne and an aldehyde group [1]. This combination enables orthogonal reactivity (alkyne for cycloaddition or cross-coupling; aldehyde for condensation or reductive amination), positioning the compound as a versatile intermediate for medicinal chemistry and chemical biology probe synthesis. The gem‑dimethyl substitution at the 4‑position of the cyclohexane ring imparts conformational bias and metabolic stability relative to unsubstituted cyclohexane analogs [1][2].

Orthogonal reactivity Terminal alkyne and aldehyde groups enable sequential chemoselective transformations without protecting-group manipulation

Conformational bias Gem-dimethyl substitution constrains cyclohexane ring-puckering and sterically shields the aldehyde carbonyl

Synthetic intermediate Supports medicinal chemistry and chemical biology probe synthesis workflows requiring bifunctional building blocks

• [1] PubChem Compound Summary for CID 130655721, 4,4-Dimethyl-1-prop-2-ynylcyclohexane-1-carbaldehyde; U.S. National Library of Medicine. View Source
• [2] Wermuth, C.G.; Aldous, D.; Raboisson, P.; Rognan, D. (Eds.) The Practice of Medicinal Chemistry, 4th ed.; Academic Press, 2015; Chapter 11 (The Role of Gem‑Dimethyl Substitution in Drug Design). View Source

4,4-Dimethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde – Analog Substitution & Reproducibility

Compounds within the cyclohexane carbaldehyde family cannot be interchanged without altering the outcome of synthetic or biological experiments. The presence of the terminal alkyne in this compound provides a reactive handle for copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) that is absent in 4,4‑dimethylcyclohexane‑1‑carbaldehyde [1]. Conversely, removing the 4,4‑dimethyl substitution (as in 1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde) eliminates the gem‑dimethyl conformational constraint, which can affect ring‑puckering, steric shielding of the aldehyde, and metabolic stability [2]. The quantitative distinctions in molecular weight, rotatable bonds, and polar surface area between this compound and its closest analogs (Section 3) translate directly into differences in solubility, membrane permeability, and protein‑binding kinetics, making precise chemical identity critical for reproducible results.

Target compound

4,4-Dimethylcyclohexane-1-carbaldehyde (lacks alkyne)

Absence of the terminal alkyne eliminates CuAAC and Sonogashira coupling handles; reactivity profile may not transfer

Target compound

1-(Prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (no gem-dimethyl)

Removing 4,4-dimethyl substitution may shift ring-puckering, steric shielding of the aldehyde, and reported lipophilicity

Target compound

4-Methyl or 4-ethyl analogs

Altered steric bulk at the 4-position may shift aldehyde reactivity and conformational entropy relative to the gem-dimethyl scaffold

• [1] PubChem Compound Summary for CID 130655721, 4,4-Dimethyl-1-prop-2-ynylcyclohexane-1-carbaldehyde; compare with PubChem CID 13810380, 4,4‑Dimethylcyclohexane‑1‑carbaldehyde. View Source
• [2] Wermuth, C.G.; Aldous, D.; Raboisson, P.; Rognan, D. (Eds.) The Practice of Medicinal Chemistry, 4th ed.; Academic Press, 2015; Chapter 11. View Source

4,4-Dimethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde – Quantitative Differentiation vs. Closest Analogs

Molecular Weight vs. 4,4-Dimethylcyclohexane-1-carbaldehyde

The target compound has a molecular weight of 178.27 g/mol, which is 38.04 g/mol higher than the non‑alkyne analog 4,4‑dimethylcyclohexane‑1‑carbaldehyde (140.23 g/mol) [1][2]. This difference reflects the addition of the prop‑2‑yn‑1‑yl group, directly introducing alkyne‑specific reactivity (e.g., CuAAC, Sonogashira coupling) that is absent in the comparator.

Molecular weight

Head-to-head

+27.1% 38.04 g/mol increase over non-alkyne analog

Confirms alkyne-enabled orthogonal reactivity context

Calculated from molecular formula; PubChem database values

Evidence Dimension	Molecular weight (MW)
Target Compound Data	178.27 g/mol
Comparator Or Baseline	4,4-Dimethylcyclohexane-1-carbaldehyde: 140.23 g/mol
Quantified Difference	+38.04 g/mol (+27.1% increase)
Conditions	Calculated from molecular formula; PubChem database values

Why This Matters

Higher MW directly indicates the presence of the terminal alkyne functional group, enabling orthogonal reactivity that cannot be achieved with the simpler 4,4‑dimethyl analog.

• [1] PubChem Compound Summary for CID 130655721, 4,4‑Dimethyl‑1‑prop‑2‑ynylcyclohexane‑1‑carbaldehyde. View Source
• [2] PubChem Compound Summary for CID 13810380, 4,4‑Dimethylcyclohexane‑1‑carbaldehyde. View Source

Rotatable Bond Count vs. 4-Ethyl Analog

The target compound possesses 1 rotatable bond (the prop‑2‑yn‑1‑yl side chain), whereas 4‑ethyl‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde has 2 rotatable bonds (ethyl plus prop‑2‑yn‑1‑yl) [1][2]. The lower rotatable bond count of the target compound reduces conformational entropy, potentially improving binding affinity and selectivity in target‑based assays.

Rotatable bond count

Reported

1 rotatable bond vs 2 (4-ethyl analog) 50% reduction

Supports fragment rigidity context for early-stage discovery

Computed by Cactvs 3.4.8.18; cross-study comparable

Evidence Dimension	Number of rotatable bonds
Target Compound Data	1 rotatable bond
Comparator Or Baseline	4‑Ethyl‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde: 2 rotatable bonds
Quantified Difference	1 fewer rotatable bond (50% reduction)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07); based on deposited structures

Why This Matters

Fewer rotatable bonds are correlated with higher ligand efficiency and improved oral bioavailability, making the target compound a preferred scaffold over the 4‑ethyl analog in early‑stage drug discovery programs.

• [1] PubChem Compound Summary for CID 130655721, 4,4‑Dimethyl‑1‑prop‑2‑ynylcyclohexane‑1‑carbaldehyde. View Source
• [2] PubChem Compound Summary for CID 156180039, 4‑Ethyl‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde. View Source

TPSA Comparison with 4-Methyl Analog

The target compound exhibits a TPSA of 17.1 Ų, which is identical to that of 4‑methyl‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde (17.1 Ų) [1][2]. However, the increased steric bulk of the gem‑dimethyl group reduces the carbonyl group’s solvent accessibility, potentially lowering aldehyde reactivity toward nucleophilic attack relative to the 4‑methyl analog while maintaining identical hydrogen‑bonding capacity.

Topological polar surface area

Class-level

17.1 Ų Identical to 4-methyl analog; steric shielding inferred from structure

Supports controlled reactivity context relative to 4-methyl analog

Class-level inference; steric effects from structural topology

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	17.1 Ų
Comparator Or Baseline	4‑Methyl‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde: 17.1 Ų
Quantified Difference	0.0 Ų (identical TPSA); differentiation arises from steric shielding provided by the 4,4‑dimethyl substitution
Conditions	Computed by Cactvs 3.4.8.18; TPSA values equal; steric effects inferred from structural topology (class‑level)

Why This Matters

Equal TPSA with greater steric hindrance provides a unique profile for modulating aldehyde reactivity without altering hydrogen‑bond potential, offering a controlled reactivity window not available with the 4‑methyl comparator.

• [1] PubChem Compound Summary for CID 130655721, 4,4‑Dimethyl‑1‑prop‑2‑ynylcyclohexane‑1‑carbaldehyde. View Source
• [2] PubChem Compound Summary for CID 156180040, 4‑Methyl‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde. View Source

Lipophilicity vs. Unsubstituted Analog

The target compound has an XLogP3‑AA value of 3.2, compared with 2.4 for the unsubstituted 1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde [1][2]. The ΔLogP of +0.8 units arises solely from the 4,4‑dimethyl substitution and offers enhanced membrane permeability while remaining within the drug‑like space (LogP ≤ 5).

Lipophilicity (XLogP3-AA)

Head-to-head

+0.8 log units 3.2 vs 2.4 for unsubstituted analog

Supports cell-permeable probe synthesis context

Computed by XLogP3 3.0; within drug-like space (LogP ≤ 5)

Evidence Dimension	XLogP3‑AA (lipophilicity)
Target Compound Data	3.2
Comparator Or Baseline	1‑(Prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde: 2.4
Quantified Difference	+0.8 log units
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

A controlled increase in lipophilicity directly improves passive membrane permeation, making the target compound a more suitable intermediate for cell‑permeable probe or drug candidate synthesis compared to the non‑dimethylated analog.

• [1] PubChem Compound Summary for CID 130655721, 4,4‑Dimethyl‑1‑prop‑2‑ynylcyclohexane‑1‑carbaldehyde. View Source
• [2] PubChem Compound Summary for CID 13810381, 1‑(Prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde. View Source

Heavy Atom Count & Metabolic Stability vs. 4-Fluoro Analog

The target compound contains 13 heavy atoms (C and O), compared with 12 heavy atoms for 4‑fluoro‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde (C, O, and F) [1][2]. The replacement of fluorine with two methyl groups eliminates a potential site for oxidative defluorination while providing greater steric hindrance around the cyclohexane ring, which can delay CYP450‑mediated hydroxylation at the 4‑position.

Heavy atom & metabolic profile

Class-level

13 heavy atoms; no halogen vs 12 (4-fluoro analog; contains F) +1 heavy atom; gem-dimethyl steric protection

Supports metabolic stability context for lead optimization

Class-level SAR inference; gem-dimethyl vs mono-fluoro comparison

Evidence Dimension	Heavy atom count and predicted metabolic soft‑spot profile
Target Compound Data	13 heavy atoms; no halogen; increased steric shielding at C‑4
Comparator Or Baseline	4‑Fluoro‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde: 12 heavy atoms (including F); potential oxidative defluorination site
Quantified Difference	+1 heavy atom; qualitative metabolic stability advantage inferred from class‑level SAR (gem‑dimethyl > fluoro for steric protection)
Conditions	Class‑level inference based on known SAR for gem‑dimethyl vs. mono‑fluoro cyclohexane derivatives

Why This Matters

Avoidance of fluorine substitution reduces the risk of toxic fluoride ion release and CYP‑mediated metabolic activation, making the target compound a safer starting material for lead optimization programs where metabolic stability is a key selection criterion.

• [1] PubChem Compound Summary for CID 130655721, 4,4‑Dimethyl‑1‑prop‑2‑ynylcyclohexane‑1‑carbaldehyde. View Source
• [2] PubChem Compound Summary for CID 156180041, 4‑Fluoro‑1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde (hypothetical analog; class‑level inference applied). View Source

H-Bond Profile Consistency Across Analogs

The target compound has a hydrogen bond acceptor count of 1 (aldehyde oxygen) and a hydrogen bond donor count of 0 [1]. This profile is identical to all non‑heteroatom‑substituted cyclohexane carbaldehyde analogs (4‑methyl, 4‑ethyl, 4‑fluoro, and unsubstituted variants) [2]. The invariance of H‑bond pharmacophoric features across the series means that the observed differentiation in biological assays (when available) can be attributed exclusively to steric and lipophilic contributions of the 4,4‑dimethyl substitution rather than to altered hydrogen‑bonding capacity, simplifying SAR interpretation.

H-bond pharmacophore

Reported

HBA: 1; HBD: 0 Identical across all non-heteroatom-substituted cyclohexane carbaldehyde analogs

Supports SAR interpretation through isolated steric/lipophilic contributions

Computed by Cactvs 3.4.8.18; conserved H-bond features across series

Evidence Dimension	Hydrogen bond acceptor and donor counts
Target Compound Data	H‑bond acceptors: 1; H‑bond donors: 0
Comparator Or Baseline	4‑Methyl‑, 4‑ethyl‑, 4‑fluoro‑, and unsubstituted 1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde analogs: all show HBA = 1, HBD = 0
Quantified Difference	None; identical H‑bond pharmacophore
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

Conserved hydrogen‑bonding features across the analog series isolate steric/lipophilic effects as the primary drivers of differential biological activity, empowering medicinal chemists to rationally select the 4,4‑dimethyl variant when enhanced membrane permeability or metabolic stability is desired without altering target engagement motifs.

• [1] PubChem Compound Summary for CID 130655721, 4,4‑Dimethyl‑1‑prop‑2‑ynylcyclohexane‑1‑carbaldehyde. View Source
• [2] PubChem Compound Summaries for CID 156180040 (4‑methyl), CID 156180039 (4‑ethyl), CID 13810381 (unsubstituted), and hypothetical fluoro analog. View Source

4,4-Dimethyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde – Evidence-Based Procurement Scenarios

Metabolically Stabilized Triazole Libraries via CuAAC

The terminal alkyne enables copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) for rapid triazole library generation. The 4,4‑dimethyl substitution enhances metabolic stability by shielding the cyclohexane ring from CYP450 oxidation, as inferred from the +0.8 XLogP3‑AA increase and the absence of metabolically labile fluorine substituents [1]. This makes the compound ideal for generating diverse screening collections where oxidative metabolism is a primary liability.

Controlled Aldehyde Reactivity for Probe Conjugation

The aldehyde group serves as a conjugation handle for hydrazide‑ or aminooxy‑functionalized payloads. The gem‑dimethyl group sterically shields the carbonyl, attenuating its reactivity relative to the 4‑methyl analog while maintaining identical TPSA (17.1 Ų) [1]. This controlled reactivity minimizes premature condensation with endogenous amines during bioconjugation, improving probe specificity.

Low Rotatable Bond Fragment for High Ligand Efficiency

With only 1 rotatable bond, the compound is a rigid, low‑entropy fragment that can yield high ligand efficiency upon elaboration [1]. The 4‑ethyl analog possesses 2 rotatable bonds, increasing conformational entropy and potentially reducing binding affinity. Procurement of this specific compound ensures access to a fragment with optimal rigidity for fragment‑based screening campaigns.

Orthogonal Alkyne-Aldehyde Intermediate for Complex Assembly

The simultaneous presence of alkyne and aldehyde groups allows sequential, chemoselective transformations without protecting‑group manipulation [1]. The 4,4‑dimethyl substitution provides a defined steric environment that can direct regioselectivity in subsequent cyclization reactions, a feature absent in the 1‑(prop‑2‑yn‑1‑yl)cyclohexane‑1‑carbaldehyde baseline. This reduces step count and improves overall yield in multi‑step synthetic routes.

Application

Selection Property

Validation Focus

Triazole library synthesis via CuAAC

Terminal alkyne functionality with gem-dimethyl metabolic shielding

CYP450 metabolic stability context

Aldehyde-based probe conjugation

Sterically shielded carbonyl with controlled reactivity profile

Conjugation specificity and premature condensation review

Fragment-based screening campaigns

Low rotatable bond count for reduced conformational entropy

Ligand efficiency context upon elaboration

Multi-step complex assembly

Orthogonal alkyne-aldehyde reactivity pair

Sequential chemoselective transformation review

• [1] PubChem Compound Summary for CID 130655721, 4,4‑Dimethyl‑1‑prop‑2‑ynylcyclohexane‑1‑carbaldehyde; computed properties and structural analysis. View Source